Cas no 1506418-14-9 (1-2-(dimethylamino)ethylcyclohexane-1-carboxylic acid)

• Product Name: 1-2-(dimethylamino)ethylcyclohexane-1-carboxylic acid
• CAS No: 1506418-14-9
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6474797
• PubChem ID: 96760469
• Update Time: 2025-10-29

1-2-(dimethylamino)ethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)ethylcyclohexane-1-carboxylic acid
• EN300-1768801
• 1506418-14-9
• 1-[2-(dimethylamino)ethyl]cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H21NO2/c1-12(2)9-8-11(10(13)14)6-4-3-5-7-11/h3-9H2,1-2H3,(H,13,14)
• InChI Key： IKLSUCIFRCANGI-UHFFFAOYSA-N
• SMILES： OC(C1(CCN(C)C)CCCCC1)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-2-(dimethylamino)ethylcyclohexane-1-carboxylic acid

Comprehensive Overview of 1-2-(dimethylamino)ethylcyclohexane-1-carboxylic acid (CAS No. 1506418-14-9)

1-2-(dimethylamino)ethylcyclohexane-1-carboxylic acid (CAS No. 1506418-14-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often abbreviated as DMECHC acid, features a cyclohexane ring substituted with a carboxylic acid group and a 2-(dimethylamino)ethyl side chain. Its molecular formula is C₁₁H₂₁NO₂, and it exhibits a molecular weight of 199.29 g/mol. The presence of both amine and carboxylic acid functional groups makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 1-2-(dimethylamino)ethylcyclohexane-1-carboxylic acid has surged, particularly in the development of novel drug candidates. Researchers are exploring its potential as a building block for central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter activity. The compound's lipophilic nature and amine functionality make it an attractive candidate for crossing the blood-brain barrier, a critical factor in CNS drug design. Additionally, its carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored pharmacological properties.

One of the most frequently searched questions about CAS No. 1506418-14-9 relates to its solubility and stability. The compound is typically soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. Stability studies indicate that it remains intact under standard laboratory conditions, though prolonged exposure to strong acids or bases should be avoided. These properties are crucial for researchers formulating drug delivery systems or conducting in vitro assays.

The synthesis of 1-2-(dimethylamino)ethylcyclohexane-1-carboxylic acid often involves multi-step organic reactions, including alkylation, hydrogenation, and carboxylation. A common approach starts with the cyclohexane-1-carboxylic acid precursor, followed by introduction of the 2-(dimethylamino)ethyl moiety via nucleophilic substitution. Purification is typically achieved through column chromatography or recrystallization, ensuring high purity for research applications. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce waste.

From an industrial perspective, DMECHC acid is gaining traction as a key intermediate in the production of bioactive molecules. Its applications span antidepressants, analgesics, and anti-inflammatory agents, aligning with the growing focus on mental health and chronic pain management. Notably, its structural similarity to tropane alkaloids has sparked interest in developing neuromodulators with reduced side effects. These trends reflect broader shifts toward precision medicine and personalized therapeutics.

Quality control for CAS No. 1506418-14-9 involves rigorous analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure batch-to-batch consistency, which is vital for regulatory compliance in pharmaceutical manufacturing. Researchers also emphasize the importance of chiral purity, as the compound's stereochemistry can significantly influence its biological activity. This aspect is particularly relevant given the rising demand for enantiomerically pure drugs.

Environmental and safety considerations for 1-2-(dimethylamino)ethylcyclohexane-1-carboxylic acid are equally critical. While not classified as hazardous, standard laboratory precautions—such as wearing gloves and eye protection—are recommended during handling. Disposal should follow local regulations for organic compounds, with emphasis on sustainable waste management. These practices align with the broader pharmaceutical industry's commitment to Environmental, Social, and Governance (ESG) principles.

In conclusion, 1-2-(dimethylamino)ethylcyclohexane-1-carboxylic acid (CAS No. 1506418-14-9) represents a multifaceted compound with expanding applications in drug discovery and material science. Its unique chemical profile, combined with evolving synthetic methodologies, positions it as a valuable asset for researchers tackling neurodegenerative diseases, chronic pain, and other unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.